6-chloro-N2-(prop-2-yn-1-yl)-1,3,5-triazine-2,4-diamine

• IUPAC Name: 6-chloro-2-N-prop-2-ynyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C6H6ClN5/c1-2-3-9-6-11-4(7)10-5(8)12-6/h1H,3H2,(H3,8,9,10,11,12)
• InChI Key: WMKAGIHKIPLEHI-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC1=NC(=NC(=N1)N)Cl
• Molecular Formula: C6H6ClN5
• Molecular Weight: 183.60 g/mol

Description

6-Chloro-N2-(prop-2-yn-1-yl)-1,3,5-triazine-2,4-diamine, also known as 6-chloro-2,4-diamino-1,3,5-triazine, is an organic compound that is used in a variety of scientific research applications. It is a colorless, water-soluble solid that is used as a reagent in organic synthesis and as a catalyst in various chemical reactions. This compound has a wide range of potential applications in the pharmaceutical and biotechnology industries, as well as in the fields of materials science and nanotechnology.

Scientific Research Applications

6-Chloro-N2-(prop-2-yn-1-yl)-1,3,5-triazine-2,4-diamine has numerous applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in various chemical reactions, and as a ligand for metal complexes. It is also used in the synthesis of various pharmaceuticals, biochemicals, and other organic compounds. Additionally, it is used as a fluorescent probe in fluorescence spectroscopy and imaging, as well as a chromophore in dye-sensitized solar cells.

Mechanism of Action

The mechanism of action of 6-Chloro-N2-(prop-2-yn-1-yl)-1,3,5-triazine-2,4-diamine is not fully understood. However, it is known to be an electron-rich species that can act as a nucleophile in various reactions. It is also known to form strong complexes with metal ions, which can be used to catalyze various reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to be non-toxic and non-irritating when used in laboratory experiments.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Chloro-N2-(prop-2-yn-1-yl)-1,3,5-triazine-2,4-diamine in lab experiments include its low cost, its water solubility, and its ability to form strong complexes with metal ions. The main limitation is that it is not very stable in the presence of light or heat, so it must be stored in a cool, dark place and used quickly after synthesis.

Future Directions

The potential future directions for 6-Chloro-N2-(prop-2-yn-1-yl)-1,3,5-triazine-2,4-diamine include further research into its biochemical and physiological effects, as well as its potential applications in the fields of materials science, nanotechnology, and biotechnology. Additionally, further research into its mechanism of action and its ability to form strong complexes with metal ions could lead to new and improved synthetic methods. Finally, its potential applications in the pharmaceutical industry could lead to the development of new and improved drugs.

Synthesis Methods

6-Chloro-N2-(prop-2-yn-1-yl)-1,3,5-triazine-2,4-diamine can be synthesized by the reaction of 2,4-diamino-1,3,5-triazine with chloroacetyl chloride in the presence of a base such as sodium hydroxide. The reaction proceeds in two steps, first forming a chloroacetylated intermediate which is then hydrolyzed to the final product.